Cas no 1803681-83-5 (Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1803681-83-5
• MF: C₁₀H₈ClF₄NO₃
• MW: 301.622035980225
• CID: 4815226
• Update Time: 2025-06-15

Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H8ClF4NO3/c1-2-18-9(17)8-7(19-10(13,14)15)3-5(12)6(4-11)16-8/h3H,2,4H2,1H3
• InChI Key： HMCAPGFWMBOBLI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(C(=O)OCC)=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803681-83-5)

Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803681-83-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, fluoro, and trifluoromethoxy functional groups, has garnered attention for its potential as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable asset in modern organic chemistry, particularly in the development of novel heterocyclic compounds.

The growing interest in fluorinated pyridines and their derivatives, such as Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate, stems from their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring these compounds for their potential in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine. The incorporation of trifluoromethoxy groups, in particular, has been linked to improved lipophilicity and target binding affinity, making this compound a focal point in medicinal chemistry.

From a synthetic perspective, CAS No. 1803681-83-5 offers versatility in cross-coupling reactions and nucleophilic substitutions, enabling the construction of diverse molecular architectures. Its chloromethyl moiety serves as a reactive handle for further functionalization, while the fluoro and trifluoromethoxy substituents contribute to electronic modulation. These features are critical in addressing contemporary challenges in small molecule therapeutics and agrochemical design, where selectivity and efficacy are paramount.

The demand for high-value intermediates like Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate is further driven by advancements in high-throughput screening and combinatorial chemistry. As the pharmaceutical industry shifts toward personalized medicine, the need for structurally diverse building blocks has never been greater. This compound’s compatibility with modern catalytic systems and green chemistry principles also positions it as a sustainable choice for industrial applications.

In the context of intellectual property and patent landscapes, CAS No. 1803681-83-5 has been referenced in several filings related to kinase inhibitors and herbicidal agents. Its structural motifs are frequently leveraged to enhance potency and reduce off-target effects, reflecting broader industry priorities. Additionally, the compound’s role in structure-activity relationship (SAR) studies underscores its importance in optimizing lead compounds for clinical and field trials.

Looking ahead, Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate is poised to remain a cornerstone in innovative chemical synthesis. Its alignment with emerging trends such as fragment-based drug design and bioisosteric replacement ensures its relevance in cutting-edge research. For chemists and formulators seeking to push the boundaries of molecular innovation, this compound represents both a tool and a testament to the power of strategic functional group integration.